L-Alanine, L-alanyl-L-leucyl-

• CAS RN: 54865-21-3
• Molecular Formula: C12H23N3O4
• Molecular Weight: 273.33 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-4-methylpentanoyl]amino]propanoic acid
• InChI: InChI=1S/C12H23N3O4/c1-6(2)5-9(15-10(16)7(3)13)11(17)14-8(4)12(18)19/h6-9H,5,13H2,1-4H3,(H,14,17)(H,15,16)(H,18,19)/t7-,8-,9-/m0/s1
• InChI Key: HCZXHQADHZIEJD-CIUDSAMLSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C)C(=O)O)N
• SMILES: CC(C)CC(C(=O)NC(C)C(=O)O)NC(=O)C(C)N
• sequence: ALA

Description

Ala-Leu-Ala is a peptide.

Scientific Research Applications

• Enhanced L-Leucine Production : Research conducted by Wang et al. (2020) highlights the modification of Corynebacterium glutamicum's carbon metabolism to increase L-Leucine production. L-Leucine, an essential amino acid, has significant industrial applications. By altering the metabolic flux from pyruvate to L-Leucine synthesis, they achieved enhanced production efficiency.

• Applications of Alanine Dehydrogenase : Dave and Kadeppagari (2019) reviewed the role of Alanine dehydrogenase (AlaDH) in the conversion of L-Alanine to pyruvate, which is pivotal in microorganism metabolism. AlaDH's oxidative and reductive reactions have important applications in pharmaceutical, environmental, and food industries. This highlights the significance of L-Alanine in various industrial sectors (Dave & Kadeppagari, 2019).

• Solvation Behavior in Pharmaceuticals : Kumar, Singla, and Jindal (2013) studied the solvation behavior of dipeptides including L-Alanyl-L-leucine in aqueous solutions of the antibacterial drug ampicillin. Understanding these interactions is essential for pharmaceutical applications where drug efficiency and stability are influenced by such molecular interactions (Kumar, Singla, & Jindal, 2013).

• Efficient L-Alanine Production in Biotechnology : Zhou et al. (2015) discussed a method for efficient L-Alanine production using Escherichia coli with a thermo-regulated genetic switch. This has applications in food, pharmaceutical, and veterinary sectors, especially for engineered thermoplastics production (Zhou et al., 2015).

• Molecular Recognition Applications : The research by Akazome et al. (2005) on the molecular recognition of L-leucyl-L-alanine shows its ability to form inclusion crystals with certain sulfoxides. This property can be useful in molecular recognition and separation technologies (Akazome et al., 2005).

• Fermentative Production of Dipeptides : Tabata and Hashimoto (2007) demonstrated a method for the fermentative production of dipeptides like L-Alanyl-L-glutamine using metabolically engineered Escherichia coli. This production method has significant clinical and nutritional importance (Tabata & Hashimoto, 2007).